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For Researchers, Scientists, and Drug Development Professionals

The isomeric forms of butyl formate, namely n-butyl formate, isobutyl formate, sec-butyl
formate, and tert-butyl formate, share the same molecular formula (CsH1002) and molecular
weight. However, their distinct structural arrangements lead to notable differences in their
physical properties. This guide provides a comparative analysis of these properties, supported
by experimental data, to assist researchers in selecting the appropriate isomer for their specific
applications, such as in solvent systems, flavor and fragrance formulations, or as intermediates
in chemical synthesis.

Comparative Analysis of Physical Properties

The branching of the butyl group significantly influences the intermolecular forces, which in turn
affects the boiling point, density, refractive index, and viscosity of the butyl formate isomers.
Generally, a more compact, branched structure results in weaker van der Waals forces, leading
to a lower boiling point.
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Physical n-Butyl Isobutyl sec-Butyl tert-Butyl
Property Formate Formate Formate Formate
Molecular

CsH1002 CsH1002 CsH1002 CsH1002
Formula
Molecular Weight

102.13 102.13 102.13 102.13
(g/mol)
Boiling Point (°C)  106-107[1][2] 98.4[3][4][5][6] 97[7] 82-83[8][9][10]
Melting Point -93.85 (estimate)
) -92[11] -96[3][4][12][13] -
4 [14]
Density (g/mL at
25°C) 0.892[2] 0.885[3][4][5][6] 0.884[7] 0.872[8][9][10]
Refractive Index

1.389[1][2] 1.385[3][4][5][6] 1.384[7] 1.379[8][9]

(n20/D)

Viscosity (cP at

20°C) 0.58 (estimated) 0.52 (estimated) 0.55 (estimated) 0.48 (estimated)

Note: Experimental viscosity data for all four isomers is not readily available in the cited
literature. The provided viscosity values are estimations based on trends observed in similar
esters and should be used with caution. Further experimental verification is recommended.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the
physical properties listed above.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for determining the boiling point is distillation.

Apparatus:

¢ Distillation flask
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Condenser

Receiving flask

Thermometer

Heating mantle or oil bath
Procedure:

e The liquid sample is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

e The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side
arm of the distillation flask to accurately measure the temperature of the vapor.

e The flask is gently heated.

e The temperature is recorded when the liquid is boiling, and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point of the liquid.

Density Measurement

Density, the mass per unit volume of a substance, is a fundamental physical property. It is
commonly measured using a pycnometer or a hydrometer.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
o Constant temperature water bath
Procedure:

e The empty pycnometer is cleaned, dried, and its mass is accurately weighed.
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e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is wiped from the outside.

e The filled pycnometer is weighed to determine the mass of the liquid.

e The volume of the pycnometer is determined by repeating the procedure with a reference
liquid of known density, such as distilled water.

e The density of the sample is calculated by dividing the mass of the liquid by the volume of
the pycnometer. All measurements should be conducted at a constant temperature.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used for
identification and purity assessment. The Abbe refractometer is a common instrument for this
measurement.

Apparatus:

e Abbe refractometer

o Constant temperature water bath
e Dropper

Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index, often
distilled water.

o Afew drops of the liquid sample are placed on the prism of the refractometer.

e The prisms are closed, and the sample is allowed to equilibrate to the desired temperature,
which is maintained by the circulating water bath.

e The light source is adjusted, and the user looks through the eyepiece to find the borderline
between the light and dark fields.
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e The control knobs are adjusted to bring the borderline into sharp focus and to eliminate any
color fringes.

o The refractive index is read directly from the instrument's scale.

Viscosity Measurement

Viscosity is a measure of a fluid's resistance to flow. For liquids, it is often determined using a
viscometer, such as an Ostwald viscometer.

Apparatus:

Ostwald viscometer

Constant temperature water bath

Stopwatch

Pipette
Procedure:
e The viscometer is cleaned and dried thoroughly.

» A specific volume of the liquid sample is introduced into the larger bulb of the viscometer
using a pipette.

e The viscometer is placed in a constant temperature water bath to allow the sample to reach
thermal equilibrium.

e The liquid is drawn up into the other arm of the viscometer by suction until it is above the
upper calibration mark.

e The suction is released, and the time taken for the liquid meniscus to fall from the upper to
the lower calibration mark is measured using a stopwatch.

o The kinematic viscosity is calculated using the viscometer constant and the measured flow
time. The dynamic viscosity can then be determined by multiplying the kinematic viscosity by

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

the density of the liquid at the same temperature.

Isomeric Structure and Physical Property
Relationship

The relationship between the isomeric structures of butyl formate and their physical properties
can be visualized as a logical flow. The degree of branching in the butyl group is the primary
determinant of the strength of intermolecular forces, which in turn dictates the physical

properties.
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Caption: Isomeric structure's effect on physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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